f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Safeguarding Your Laboratory: Proper Disposal
Procedures for BD-1047

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BD-1047

Cat. No.: B1210693

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical reagents is a critical component of
this responsibility. This document provides essential, immediate safety and logistical
information for the proper disposal of BD-1047, a selective sigma-1 receptor antagonist.
Adherence to these procedures will help ensure the safety of laboratory personnel and
compliance with environmental regulations.

Chemical and Safety Data for BD-1047

A thorough understanding of the chemical properties and associated hazards of BD-1047 is the
first step in its safe handling and disposal. The following table summarizes key quantitative
data for BD-1047 dihydrobromide.
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Property Value Reference
Molecular Formula C13H20CIz2Nz « 2HBr [1112]
Molecular Weight 437.04 g/mol [2][3]
CAS Number 138356-21-5 [1][4]
Appearance White powder/crystalline solid [1112]
Purity 295% - 298% [11[2]

Water: >5 mg/mL, Soluble up
to 50 mMDMSO: Soluble up to

Solubility [1][2]
50 mMPBS (pH 7.2): 10
mg/mL

Storage Temperature 2-8°C, Desiccate [2]

Hazard Identification:

According to its Safety Data Sheet (SDS), BD-1047 (hydrobromide) is classified as a
hazardous substance.[5] It is crucial to be aware of the following GHS hazard statements:

e H315: Causes skin irritation.[2][5]
e H318: Causes serious eye damage.[2][5]
o H335: May cause respiratory irritation.[2][5]

The signal word for this chemical is "Danger".[2] Primary irritant effects are noted on the skin
and especially the eyes, with a risk of severe injury.[5]

Step-by-Step Disposal Protocol for BD-1047

The disposal of BD-1047 must be handled in accordance with local, state, and federal
regulations for hazardous chemical waste.[6][7][8] Do not dispose of BD-1047 in the regular
trash or down the sanitary sewer.[7][9]

1. Personal Protective Equipment (PPE):
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Before handling BD-1047 for disposal, ensure you are wearing appropriate PPE, including
safety glasses or goggles, a lab coat, and chemical-resistant gloves.

. Waste Collection and Segregation:

Unused or Expired BD-1047: The pure, solid chemical should be disposed of in its original
container if possible. If not, transfer it to a new, clean, and compatible container.

Contaminated Materials: Any materials contaminated with BD-1047, such as pipette tips,
tubes, or absorbent paper, should be collected in a designated, leak-proof container.

Solutions of BD-1047: Aqueous or solvent-based solutions containing BD-1047 must be
collected in a sealed, compatible liquid waste container. Do not mix with incompatible waste
streams.

. Labeling of Waste Containers:
All waste containers must be clearly and accurately labeled.[8][9] The label should include:
o The words "Hazardous Waste".[8][9]

o The full chemical name: "BD-1047" or "N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-
(dimethylamino)ethylamine dihydrobromide". Do not use abbreviations.[8]

o The concentration and quantity of the waste. For mixtures, list all components and their
approximate percentages.

o The date when the waste was first added to the container (accumulation start date).
o The name and contact information of the principal investigator or responsible person.
o Appropriate hazard pictograms (e.g., Corrosion, Irritant).[9]

. Storage of Chemical Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure area
within the laboratory, such as a satellite accumulation area.[8]
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e This area should be away from general laboratory traffic and incompatible materials.
e Ensure secondary containment is used for liquid waste containers to prevent spills.[7]
5. Disposal of Empty Containers:

o Empty containers that previously held BD-1047 must be triple-rinsed with a suitable solvent
(e.g., water or another solvent in which BD-1047 is soluble).[7][10]

e The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[7]

 After triple-rinsing, the original labels on the container should be defaced or removed before
the container is discarded as regular laboratory glass or plastic waste.[11]

6. Arranging for Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department to arrange for the pickup and disposal of the hazardous waste.[9][11]

» Follow their specific procedures for waste collection requests. Do not transport hazardous
waste outside of your laboratory.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of BD-1047.
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Empty Container Disposal
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Caption: Workflow for the safe disposal of BD-1047 and its empty containers.

By adhering to these procedures, you contribute to a safer research environment and ensure
that hazardous chemical waste is managed responsibly. Always consult your institution's
specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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